Cas no 2171469-47-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid
- 2171469-47-7
- EN300-1488809
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid
-
- Inchi: 1S/C25H30N2O5/c1-16(2)11-12-22(24(29)30)27-23(28)13-14-26-25(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
- InChI Key: LVDWCTDHGIMRLY-UHFFFAOYSA-N
- SMILES: O(C(NCCC(NC(C(=O)O)CCC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1488809-0.05g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid |
2171469-47-7 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1488809-0.1g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid |
2171469-47-7 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1488809-0.25g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid |
2171469-47-7 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1488809-0.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid |
2171469-47-7 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1488809-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid |
2171469-47-7 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1488809-2.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid |
2171469-47-7 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1488809-5.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid |
2171469-47-7 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1488809-10.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid |
2171469-47-7 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1488809-50mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid |
2171469-47-7 | 50mg |
$707.0 | 2023-09-28 | ||
| Enamine | EN300-1488809-100mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methylhexanoic acid |
2171469-47-7 | 100mg |
$741.0 | 2023-09-28 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid
Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid (CAS No. 2171469-47-7)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid, identified by its CAS number 2171469-47-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents. Its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protected amino group and a complex amide backbone, make it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.
The Fmoc moiety is a well-established protecting group in peptide synthesis, widely recognized for its stability and ease of removal under mild acidic conditions. The presence of this group in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid suggests that it may be utilized in the synthesis of peptide-based drugs or as a building block for more complex biomolecules. This makes the compound particularly relevant in the context of peptide drug discovery, where precise control over amino acid sequence and conformation is critical for achieving desired pharmacological effects.
The molecular structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid also incorporates a propanamido side chain and a 5-methylhexanoic acid moiety. These structural elements contribute to the compound's overall solubility, bioavailability, and potential interactions with biological targets. The propanamido group can enhance the compound's ability to cross cell membranes, while the 5-methylhexanoic acid component may influence its metabolic stability and pharmacokinetic profile.
In recent years, there has been growing interest in the development of novel fluorinated compounds for medicinal applications. The fluorene ring in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid is a fluorinated aromatic system that has been shown to enhance the metabolic stability and binding affinity of drug candidates. This structural feature aligns with current trends in drug design, where fluorine atoms are strategically incorporated to improve drug efficacy and reduce off-target effects.
One of the most compelling aspects of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid is its potential as a scaffold for developing small molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated that fluorinated amides can exhibit potent activity against enzymes such as kinases and proteases, which are often implicated in various diseases, including cancer and inflammatory disorders. The unique combination of structural features in this compound positions it as a promising candidate for further investigation in these areas.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid has been subjected to virtual screening using molecular docking techniques to identify potential binding interactions with target proteins. These computational studies have revealed that the compound may interact with several key enzymes involved in disease pathways, suggesting its therapeutic potential.
The synthesis of 2-3-((9H-fluoren - 9 - ylmethoxyc arb on y l )a m i no )pr o p an ami do - 5 - me th y lhexa no ic ac i d) presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have been employed to streamline the process and improve yields. These advancements have not only made it more feasible to produce this compound but also have opened up new avenues for its application in drug discovery.
In addition to its potential as an intermediate in peptide synthesis, 2 - 3 - ( ( 9 H - f lu o re n - 9 - y l ) m e th o x y c arb on y l )a m i no ) pr o p an ami do - 5 - me th y l hexa no ic ac i d may also serve as a starting material for exploring novel chemical reactions and transformations. The presence of multiple reactive sites, including the Fmoc group, amide bonds, and carboxylic acid functionality, allows for diverse modifications that could lead to new derivatives with enhanced properties.
The pharmacological evaluation of 2 - 3 - ( ( 9 H - f lu o re n - 9 - y l ) m e th o x y c arb on y l )a m i no ) pr o p an ami do - 5 - me th y l hexa no ic ac i d is still in its early stages, but preliminary studies have shown encouraging results. In vitro assays have demonstrated that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to inhibit specific enzymes has raised interest in its possible applications for treating inflammatory diseases and neurological disorders.
The future prospects for 2 - 3 - ( ( 9 H - f lu o re n - 9 - y l ) m e th o x y c arb on y l )a m i no ) pr o p an ami do - 5 - me th y l hexa no ic ac i d are vast and exciting. As research continues to uncover new biological targets and mechanisms, this compound will likely play a significant role in the development of next-generation therapeutics. Its unique structural features make it a versatile tool for synthetic chemists and medicinal biologists alike, offering opportunities to explore new frontiers in drug discovery.
2171469-47-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)